Cas no 80410-37-3 (N,N-Dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine (E)-2-butenedioate (1:1))

N,N-Dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine (E)-2-butenedioate (1:1) structure
80410-37-3 structure
Product Name:N,N-Dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine (E)-2-butenedioate (1:1)
CAS No:80410-37-3
MF:C24H27N3O4
MW:421.488886117935
CID:1801054
PubChem ID:6435397
Update Time:2025-04-21

N,N-Dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine (E)-2-butenedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine (E)-2-butenedioate (1:1)
    • Fezolamine fumarate
    • Win-41528-2
    • 1-[3-(Dimethylamino)propyl]-3,4-diphenylpyrazole fumarate (1:1)
    • (E)-but-2-enedioic acid,3-(3,4-diphenylpyrazol-1-yl)-N,N-dimethylpropan-1-amine
    • Fezolamine fumarate [USAN]
    • WIN-41,528-2
    • 1H-Pyrazole-1-propanamine, N,N-dimethyl-3,4-diphenyl-, (E)-2-butenedioate (1:1)
    • 80410-37-3
    • CHEMBL2105076
    • FEZOLAMINE FUMARATE (MART.)
    • FEZOLAMINE FUMARATE [MART.]
    • SCHEMBL122598
    • (E)-but-2-enedioic acid;3-(3,4-diphenylpyrazol-1-yl)-N,N-dimethylpropan-1-amine
    • SCHEMBL122599
    • I1GX0BGV7P
    • UNII-I1GX0BGV7P
    • Q27280250
    • Fezolamine fumarate (USAN)
    • 1H-Pyrazole-1-propanamine, N,N-dimethyl-3,4-diphenyl-,
    • 1-(3-(Dimethylamino)propyl)-3,4-diphenylpyrazole fumarate (1:1)
    • WIN 41528-2
    • D04179
    • Inchi: 1S/C20H23N3.C4H4O4/c1-22(2)14-9-15-23-16-19(17-10-5-3-6-11-17)20(21-23)18-12-7-4-8-13-18;5-3(6)1-2-4(7)8/h3-8,10-13,16H,9,14-15H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: ASDTZBJQJPTXLA-WLHGVMLRSA-N
    • SMILES: OC(/C=C/C(=O)O)=O.N1(C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)CCCN(C)C

Computed Properties

  • Exact Mass: 421.2
  • Monoisotopic Mass: 421.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 451
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.7A^2
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